Cas no 439905-17-6 (2-(cyanomethyl)-1,3-thiazole-4-carboxylic acid)

2-(Cyanomethyl)-1,3-thiazole-4-carboxylic acid is a versatile heterocyclic compound featuring both a cyano and carboxylic acid functional group on a thiazole scaffold. This structure makes it a valuable intermediate in organic synthesis, particularly for the development of pharmaceuticals, agrochemicals, and specialty chemicals. The presence of reactive sites enables further derivatization, such as amidation or esterification, enhancing its utility in medicinal chemistry and material science. Its thiazole core contributes to potential biological activity, while the cyanomethyl group offers additional reactivity for cross-coupling or cyclization reactions. The compound is typically supplied with high purity, ensuring consistent performance in research and industrial applications.

2-(cyanomethyl)-1,3-thiazole-4-carboxylic acid structure

439905-17-6 structure

Product Name:2-(cyanomethyl)-1,3-thiazole-4-carboxylic acid

CAS No:439905-17-6

MF:C₆H₄N₂O₂S

MW:168.173159599304

CID:327275

PubChem ID:43140336

Update Time:2025-06-07

2-(cyanomethyl)-1,3-thiazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

- 4-Thiazolecarboxylicacid, 2-(cyanomethyl)-
- 2-(cyanomethyl)-1,3-thiazole-4-carboxylic acid
- 2-(cyanomethyl)thiazole-4-carboxylic acid
- EN300-144551
- UMPHVWYCARZMQP-UHFFFAOYSA-N
- 4-Thiazolecarboxylicacid,2-(cyanomethyl)-(9CI)
- 439905-17-6
- SCHEMBL1808305
- AKOS009313371
- DTXSID50655504
- 2-(cyanomethyl)thiazole-4-carboxylicacid
- 2-(cyanomethyl)-thiazole-4-carboxylic acid
- Inchi： 1S/C6H4N2O2S/c7-2-1-5-8-4(3-11-5)6(9)10/h3H,1H2,(H,9,10)
- InChI Key： UMPHVWYCARZMQP-UHFFFAOYSA-N
- SMILES： S1C=C(C(=O)O)N=C1CC#N

Computed Properties

Exact Mass: 167.999
Monoisotopic Mass: 167.999
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 11
Rotatable Bond Count: 2
Complexity: 210
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 102A^2
XLogP3: 0.5

Experimental Properties

Density: 1.516

2-(cyanomethyl)-1,3-thiazole-4-carboxylic acid Pricemore >>

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